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Introduction:

Transient Receptor Potential Melastatin 7 (TRPM7) is a unique bifunctional protein, acting as
both a Ca2+ and Mg2+ permeable ion channel and a serine/threonine kinase.[1][2] It is
ubiquitously expressed and plays a crucial role in various fundamental cellular processes.[1]
Accumulating evidence highlights the aberrant expression and activity of TRPM7 in a multitude
of human cancers, implicating it as a significant player in tumorigenesis and progression.[1][3]
Its involvement in cancer cell survival, proliferation, migration, and invasion makes it a
promising molecular biomarker and a potential therapeutic target. These application notes
provide an overview of TRPM7's function in cancer and detailed protocols for its investigation.

TRPM7's Role in Cancer:

TRPM7 is overexpressed in several cancer types, including breast, bladder, pancreatic, and
lung cancer, where its elevated expression often correlates with poor prognosis. The channel-
kinase activity of TRPM7 contributes to multiple hallmarks of cancer:

» Proliferation and Cell Cycle Progression: TRPM7-mediated Ca2+ influx is considered a key
mechanism in regulating the cell cycle and promoting cancer cell proliferation. Knockdown of
TRPM?7 has been shown to reduce the growth of various cancer cell lines.
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e Migration and Invasion: The kinase domain of TRPM?7 is critically involved in cell migration
and invasion. It regulates Mg2+-dependent cell migration in pancreatic adenocarcinoma and
is required for migration in breast and lung carcinoma.

o Epithelial-Mesenchymal Transition (EMT) and Metastasis: TRPM7 is implicated in EMT, a
key process in cancer metastasis. Studies using mouse xenograft models have
demonstrated that TRPM7 is essential for tumor growth and metastasis.

o Apoptosis: TRPM7 has been shown to have anti-apoptotic functions in some cancer
contexts.

Key Signaling Pathways Involving TRPM7 in Cancer

TRPM?7 influences several critical signaling pathways that drive cancer progression. Its kinase
domain can phosphorylate various downstream targets, while its channel activity modulates
intracellular cation concentrations, impacting signaling cascades.

Diagram: TRPM7 Signaling Pathways in Cancer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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